3-[(4-fluorobenzoyl)amino]-N-(tetrahydro-2-furanylmethyl)benzamide

• Molecular Formula: C19H19FN2O3
• Molecular Weight: 342.4 g/mol
• IUPAC Name: 3-[(4-fluorobenzoyl)amino]-N-(oxolan-2-ylmethyl)benzamide
• InChI: InChI=1S/C19H19FN2O3/c20-15-8-6-13(7-9-15)19(24)22-16-4-1-3-14(11-16)18(23)21-12-17-5-2-10-25-17/h1,3-4,6-9,11,17H,2,5,10,12H2,(H,21,23)(H,22,24)
• InChI Key: WHWJRRAGLMNQEA-UHFFFAOYSA-N
• SMILES: C1CC(OC1)CNC(=O)C2=CC(=CC=C2)NC(=O)C3=CC=C(C=C3)F

Description

3-[(4-fluorobenzoyl)amino]-N-(tetrahydro-2-furanylmethyl)benzamide, also known as ABT-888, is a small molecule inhibitor that has gained significant attention in the field of cancer research. ABT-888 is a potent inhibitor of poly(ADP-ribose) polymerase (PARP), an enzyme that plays a crucial role in DNA repair.

Mechanism of Action

3-[(4-fluorobenzoyl)amino]-N-(tetrahydro-2-furanylmethyl)benzamide selectively binds to the catalytic domain of PARP, inhibiting its activity. PARP plays a crucial role in DNA repair, particularly in the repair of single-strand DNA breaks. Inhibition of PARP leads to the accumulation of DNA damage, which can be lethal for cancer cells. 3-[(4-fluorobenzoyl)amino]-N-(tetrahydro-2-furanylmethyl)benzamide has been found to induce synthetic lethality in cancer cells with BRCA1/2 mutations, as these mutations impair the homologous recombination DNA repair pathway.
Biochemical and Physiological Effects:
3-[(4-fluorobenzoyl)amino]-N-(tetrahydro-2-furanylmethyl)benzamide has been shown to enhance the efficacy of DNA-damaging agents, such as radiation and chemotherapy, by inhibiting the repair of DNA damage. 3-[(4-fluorobenzoyl)amino]-N-(tetrahydro-2-furanylmethyl)benzamide has also been found to induce synthetic lethality in cancer cells with BRCA1/2 mutations. In addition, 3-[(4-fluorobenzoyl)amino]-N-(tetrahydro-2-furanylmethyl)benzamide has been shown to have anti-inflammatory effects by inhibiting the activity of PARP-1, which is involved in the regulation of inflammation.

Advantages and Limitations for Lab Experiments

3-[(4-fluorobenzoyl)amino]-N-(tetrahydro-2-furanylmethyl)benzamide has several advantages for lab experiments. It is a small molecule inhibitor that can be easily synthesized and has good bioavailability. 3-[(4-fluorobenzoyl)amino]-N-(tetrahydro-2-furanylmethyl)benzamide has been extensively studied in preclinical models and has shown promising results in clinical trials. However, there are also some limitations to the use of 3-[(4-fluorobenzoyl)amino]-N-(tetrahydro-2-furanylmethyl)benzamide in lab experiments. 3-[(4-fluorobenzoyl)amino]-N-(tetrahydro-2-furanylmethyl)benzamide has been found to have off-target effects on other enzymes, such as tankyrase-1 and -2. In addition, 3-[(4-fluorobenzoyl)amino]-N-(tetrahydro-2-furanylmethyl)benzamide has been shown to have limited efficacy in some cancer types, such as pancreatic cancer.

Future Directions

There are several future directions for the research on 3-[(4-fluorobenzoyl)amino]-N-(tetrahydro-2-furanylmethyl)benzamide. One direction is to investigate the combination of 3-[(4-fluorobenzoyl)amino]-N-(tetrahydro-2-furanylmethyl)benzamide with other DNA-damaging agents, such as PARP inhibitors, to enhance its efficacy. Another direction is to explore the use of 3-[(4-fluorobenzoyl)amino]-N-(tetrahydro-2-furanylmethyl)benzamide in combination with immunotherapy, as PARP inhibitors have been found to enhance the immune response in cancer. Additionally, there is a need to develop more potent and selective PARP inhibitors that can overcome the limitations of 3-[(4-fluorobenzoyl)amino]-N-(tetrahydro-2-furanylmethyl)benzamide.

Synthesis Methods

The synthesis of 3-[(4-fluorobenzoyl)amino]-N-(tetrahydro-2-furanylmethyl)benzamide involves the reaction of 4-fluorobenzoyl chloride with 2-amino-5-(tetrahydro-2-furanyl)benzoic acid in the presence of a base. The reaction results in the formation of 3-[(4-fluorobenzoyl)amino]-N-(tetrahydro-2-furanylmethyl)benzamide. The purity of the synthesized compound can be achieved by recrystallization or chromatography.

Scientific Research Applications

3-[(4-fluorobenzoyl)amino]-N-(tetrahydro-2-furanylmethyl)benzamide has shown great potential in cancer research. It has been found to enhance the efficacy of DNA-damaging agents, such as radiation and chemotherapy, by inhibiting the repair of DNA damage. 3-[(4-fluorobenzoyl)amino]-N-(tetrahydro-2-furanylmethyl)benzamide has also been shown to be effective in the treatment of cancer with BRCA1/2 mutations, as these mutations impair DNA repair pathways. 3-[(4-fluorobenzoyl)amino]-N-(tetrahydro-2-furanylmethyl)benzamide has been tested in clinical trials for the treatment of various types of cancer, including breast, ovarian, and lung cancer.